Cas no 1416712-61-2 (3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine)

• Product Name: 3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine
• CAS No: 1416712-61-2
• MF: C₁₁H₁₁Br₂N₃O
• MW: 361.032540559769
• CID: 5576408
• Update Time: 2025-05-27

3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine
• 1H-Pyrazolo[3,4-b]pyridine, 3,5-dibromo-1-(tetrahydro-2H-pyran-2-yl)-
• 3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine

• Inchi： 1S/C11H11Br2N3O/c12-7-5-8-10(13)15-16(11(8)14-6-7)9-3-1-2-4-17-9/h5-6,9H,1-4H2
• InChI Key： SVSNLNHXOOVABC-UHFFFAOYSA-N
• SMILES： C12N(C3OCCCC3)N=C(Br)C1=CC(Br)=CN=2

Experimental Properties

• Density: 2.05±0.1 g/cm3(Predicted)
• Boiling Point: 448.3±45.0 °C(Predicted)
• pka: -0.62±0.30(Predicted)

Additional information on 3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine

Comprehensive Overview of 3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1416712-61-2)

3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its CAS number 1416712-61-2 serves as a unique identifier, ensuring precise tracking in scientific databases. The compound's structure features a pyrazolo[3,4-b]pyridine core, a scaffold increasingly studied for its bioactivity, combined with a tetrahydro-2H-pyran-2-yl protecting group and two bromine atoms at positions 3 and 5. This configuration enhances its reactivity and utility in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed transformations or Suzuki-Miyaura couplings.

Recent trends in drug discovery highlight the demand for N-heterocyclic building blocks, placing 3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine at the forefront of innovation. Researchers often inquire about its synthetic routes or solubility profiles, reflecting its role in optimizing lead compounds. The THP-protected pyrazole moiety also attracts attention for its stability under acidic conditions, a feature critical for prodrug design—a hot topic in targeted drug delivery discussions.

From an industrial perspective, this compound aligns with the growing interest in high-value intermediates for crop protection chemicals. Its brominated aromatic system enables selective functionalization, addressing queries about pesticide derivatization strategies. Environmental scientists may explore its biodegradation pathways, another trending subject in green chemistry forums.

Analytical challenges, such as HPLC purification or NMR spectral interpretation of such brominated derivatives, are common pain points discussed in online research communities. The compound’s melting point and storage conditions are equally sought-after data points, underscoring the need for detailed technical documentation.

In summary, CAS 1416712-61-2 represents a versatile tool for modern synthetic chemistry, bridging gaps between academic research and industrial applications. Its relevance to kinase inhibitor development and material science further amplifies its importance in cross-disciplinary studies.